{1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol

• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol
• IUPAC Name: [1-[2-amino-1-(1-methylpyrazol-3-yl)ethyl]cyclopentyl]methanol
• InChI: InChI=1S/C12H21N3O/c1-15-7-4-11(14-15)10(8-13)12(9-16)5-2-3-6-12/h4,7,10,16H,2-3,5-6,8-9,13H2,1H3
• InChI Key: MKYRGGFCZFGAPJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(CN)C2(CCCC2)CO

Description

{1-[2-Amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol is a chiral amino alcohol derivative featuring a cyclopentane ring substituted with a methanol group and a 2-aminoethyl side chain bearing a 1-methylpyrazole moiety. This compound’s structure combines a rigid cyclopentyl scaffold with a pyrazole heterocycle, which may confer unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrazole derivative, followed by its coupling with a cyclopentyl precursor. The final step involves the introduction of the amino group and the hydroxyl group to form the desired compound. Reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often utilizing continuous flow reactors and automated systems to maintain consistent quality. Safety measures are also implemented to handle the reactive intermediates and hazardous reagents involved in the synthesis.

Chemical Reactions Analysis

Types of Reactions

{1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxyl group or modify the pyrazole ring.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentyl ketones, while reduction can produce cyclopentylamines.

Scientific Research Applications

Chemistry

In chemistry, {1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and materials science.

Biology

In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific enzymes and receptors makes it valuable for investigating biological pathways and mechanisms.

Medicine

In medicinal chemistry, {1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol is explored for its therapeutic potential. It may serve as a lead compound for developing new drugs targeting various diseases, including cancer and neurological disorders.

Industry

In the industrial sector, this compound is used in the development of advanced materials. Its properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of {1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentyl}methanol involves its interaction with molecular targets such as enzymes and receptors. The amino group and pyrazole ring play crucial roles in binding to these targets, modulating their activity and leading to the desired biological effects. The specific pathways involved depend on the context of its application, whether in medicinal chemistry or materials science.

Comparison with Similar Compounds

Cycloalkyl Variants: Cyclopentyl vs. Cyclobutyl Analogues

A closely related compound, {1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclobutyl}methanol (CAS: 2059935-75-8), replaces the cyclopentyl ring with a cyclobutane . Key differences include:

Property	Cyclopentyl Derivative	Cyclobutyl Derivative
Ring Strain	Low (cyclopentane)	High (cyclobutane)
Solubility	Likely higher due to larger ring	Potentially lower due to strain
Synthetic Accessibility	Easier (stable intermediates)	Challenging (ring strain)

The cyclopentyl variant’s reduced ring strain may enhance stability and simplify synthesis compared to the cyclobutyl analogue.

Pyrazole-Substituted Amino Alcohols

Compounds such as (5-amino-3-hydroxy-1H-pyrazol-1-yl)methanone derivatives (e.g., compounds 7a and 7b in ) share the pyrazole core but lack the cyclopentyl methanol group . Instead, they incorporate thiophene and cyano/ester functionalities. Key distinctions:

Feature	Target Compound	Compounds
Core Structure	Cyclopentyl amino alcohol	Thiophene-carboxamide
Substituents	1-Methylpyrazole, methanol	Cyano, ester, hydroxy groups
Hydrogen Bonding	Dual donors (amino, methanol)	Limited (hydroxy only)

The target compound’s amino alcohol group likely enhances solubility and intermolecular interactions compared to the thiophene-based analogues.

Cyclohexanol-Based Derivatives

describes 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol, a precursor to venlafaxine hydrochloride . While structurally distinct, it shares the amino alcohol motif and cycloalkyl backbone:

Parameter	Target Compound	Cyclohexanol Derivative
Ring Size	Cyclopentane	Cyclohexane
Aromatic Group	1-Methylpyrazole	4-Methoxyphenyl
Synthetic Method	Undisclosed (likely reductive amination)	BDMS/AlCl3-NaBH4 reduction

The cyclohexanol derivative’s methoxyphenyl group may confer greater lipophilicity, whereas the pyrazole in the target compound could improve metabolic stability.

Amino Alcohols with Halogenated Substituents

lists 2-amino-1-(1-chlorocyclopropyl)ethanol hydrochloride, a halogenated amino alcohol . Comparison highlights:

Attribute	Target Compound	Chlorocyclopropyl Derivative
Halogenation	Absent	Chlorine on cyclopropane
Ring Strain	Moderate (cyclopentane)	Extreme (cyclopropane)
Salt Form	Free base (assumed)	Hydrochloride

The absence of halogenation in the target compound may reduce toxicity risks, while the cyclopentane ring balances stability and synthetic feasibility.

Biological Activity

1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentylmethanol is a complex organic compound with significant potential in medicinal chemistry and biological research. Its unique structural features, including a cyclopentyl ring, an amino group, and a pyrazole moiety, suggest multiple points of interaction with various biological targets. This article reviews the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

The molecular formula of 1-[2-amino-1-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopentylmethanol is C12H18N4O, with a molecular weight of approximately 234.30 g/mol. The compound's structure allows for diverse interactions within biological systems, which can be crucial for its activity as a drug candidate.

Antimicrobial Activity

Recent studies have shown that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, a related compound demonstrated potent antifungal activity against Valsa mali, with an EC50 value of 0.64 mg/L, indicating its potential as an effective antifungal agent .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Activity Type	EC50 (mg/L)	Comparison
Compound 7f	Antifungal	0.64	Better than allicin (26.0)
Compound 7b	Antibacterial	1.56	Superior to allicin and streptomycin

Cancer Research

The compound has also been evaluated for its potential in cancer treatment. In vitro studies indicated that it could induce apoptosis in cancer cell lines by activating caspase pathways . Specifically, the compound was tested on various breast cancer cell lines, revealing significant induction of apoptosis at specific concentrations.

Case Study: Apoptosis Induction
In a study involving MDA-MB-231 cells treated with the compound, researchers observed a fold increase in apoptotic signals over vehicle controls, emphasizing its role as a potential anticancer agent .

The mechanisms by which this compound exerts its biological effects are multifaceted:

• Enzyme Inhibition : The compound may inhibit specific kinases involved in cancer progression.
• Reactive Oxygen Species (ROS) : It has been shown to induce oxidative stress in microbial cells, leading to cell death through lipid peroxidation and enzyme activity modulation .

Pharmacokinetics

Understanding the pharmacokinetic profile is essential for evaluating the viability of any drug candidate. The compound's solubility and stability in biological systems play critical roles in its effectiveness.

Table 2: Pharmacokinetic Properties

Property	Value
Molecular Weight	234.30 g/mol
LogD (pH = 7.4)	0.9
TPSA (Ų)	68
Plasma Protein Binding (%)	48

These properties indicate favorable absorption characteristics, which are vital for oral bioavailability.